Cas no 1374666-31-5 (Mal-PEG2-C2-Boc)

Mal-PEG2-C2-Boc structure
Mal-PEG2-C2-Boc structure
Product Name:Mal-PEG2-C2-Boc
CAS No:1374666-31-5
MF:C15H23NO6
MW:313.34622502327
CID:5019517
PubChem ID:77078455
Update Time:2026-02-28

Mal-PEG2-C2-Boc Chemical and Physical Properties

Names and Identifiers

    • Mal-PEG2-t-butyl ester
    • Mal-PEG2-C2-Boc
    • tert-butyl 3-(2-(2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethoxy)ethoxy)propanoate
    • Mal-PEG2-t-butylester
    • MS-24580
    • 1374666-31-5
    • DA-75277
    • SCHEMBL18843273
    • F82599
    • BP-21566
    • CS-0115209
    • AKOS040743536
    • tert-butyl 3-{2-[2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethoxy]ethoxy}propanoate
    • HY-140964
    • Mal-PEG2-CH2CH2COOtBu
    • Inchi: 1S/C15H23NO6/c1-15(2,3)22-14(19)6-8-20-10-11-21-9-7-16-12(17)4-5-13(16)18/h4-5H,6-11H2,1-3H3
    • InChI Key: XWPBPQDTQUEMBX-UHFFFAOYSA-N
    • SMILES: O(C(CCOCCOCCN1C(C=CC1=O)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 313.15253745g/mol
  • Monoisotopic Mass: 313.15253745g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 82.1

Mal-PEG2-C2-Boc Pricemore >>

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